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N'Djamena, Chad — The Sahel region of Africa continues to be a critical theater in the global
struggle against Salafi-jihadist extremism. A complex web of groups, primarily affiliated with Al-
Qaeda and the Islamic State, exploit vast, under-governed spaces, ethnic tensions, and local
grievances to advance their agendas. This guide provides a comparative analysis of the most
prominent Salafi-jihadist organizations operating in the Sahel, with a focus on Jama'at Nasr al-
Islam wal Muslimin (JNIM) and the Islamic State in the Sahel Province (ISSP), offering
guantitative data on their activities, insights into their operational methodologies, and
visualizations of their organizational structures and relationships. This analysis is intended for
researchers, security analysts, and policymakers engaged in understanding and addressing
the evolving threat landscape in the region.

Overview of Major Salafi-Jihadist Factions

The Salafi-jihadist movement in the Sahel is dominated by two major coalitions: the Al-Qaeda-
aligned Jama'at Nasr al-Islam wal Muslimin (JNIM) and the Islamic State in the Sahel Province
(ISSP), formerly known as the Islamic State in the Greater Sahara (ISGS). While both espouse
a Salafi-jihadist ideology and seek to establish states governed by their interpretation of Islamic
law, they differ significantly in their strategies, governance models, and target selection.

Jama'at Nasr al-Islam wal Muslimin (JNIM), formed in 2017, operates as a coalition of several
pre-existing groups, including Al-Qaeda in the Islamic Maghreb (AQIM)'s Sahara branch, Ansar
Dine, Katiba Macina, and Al-Mourabitoun.[1] Led by the influential Tuareg figure lyad Ag Ghaly,
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JNIM has adopted a strategy of embedding itself within local communities, exploiting
grievances, and at times providing rudimentary governance and justice to win support.[1][2]

The Islamic State in the Sahel Province (ISSP), on the other hand, follows the more brutal and
uncompromising approach of its parent organization. ISSP often engages in large-scale attacks
on both military and civilian targets, employing a strategy of intimidation and coercion to
establish control.[3][4] The group has been responsible for numerous mass-casualty events
and seeks to impose its rigid interpretation of Islamic law through force.

Beyond these two major players, other groups such as Ansaru, a splinter faction of Boko
Haram aligned with Al-Qaeda, and remnants of Boko Haram itself, continue to operate in the
wider Sahelian and Lake Chad Basin regions, occasionally collaborating with or competing
against JNIM and ISSP.

Quantitative Data on Group Activities (2023-2024)

The following table summarizes available quantitative data on the main Salafi-jihadist groups in
the Sahel, focusing on estimated fighter strength and reported fatalities from their activities in
2023 and the first half of 2024. Data is aggregated from open-source intelligence, conflict
monitoring organizations, and United Nations reports.
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Note: Casualty figures are often difficult to attribute with certainty and may include combatants
and civilians. The significant number of fatalities in the first half of 2024 reflects the overall
intensification of the conflict in the Sahel.

Methodologies of Operation

This section details the common operational methodologies employed by Salafi-jihadist groups
in the Sahel, akin to experimental protocols in a scientific context. These methods are adapted
to the local environment and the strategic objectives of each group.

Complex Attacks on Security Forces

o Objective: To inflict significant casualties, capture weaponry and equipment, and undermine

state authority.
o Methodology:

o Reconnaissance: Extensive surveillance of military bases, checkpoints, and convoys,
often aided by local informants.

o Initiating Assault: The attack often begins with one or more Vehicle-Borne Improvised
Explosive Devices (VBIEDS) or Suicide Vehicle-Borne Improvised Explosive Devices
(SVBIEDSs) to breach defenses and create chaos.

o Ground Assault: A large contingent of fighters, often on motorcycles, follows the initial
blast, engaging remaining defenders with small arms, machine guns, and rocket-propelled
grenades.

o Looting: Once the position is overrun, fighters systematically collect weapons, ammunition,

vehicles, and other supplies.

o Withdrawal: A planned withdrawal route is used to exfiltrate fighters and captured materiel

before reinforcements can arrive.

Improvised Explosive Device (IED) Emplacement and
Ambush
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o Objective: To disrupt military patrols, inflict casualties with minimal direct engagement, and
control key transportation routes.

o Methodology:

o |ED Construction: Devices are often constructed using a combination of commercial and
military-grade explosives, frequently triggered by pressure plates or command wires.

o Emplacement: IEDs are buried along roads known to be used by security forces or
international patrols.

o Ambush (Optional): The IED detonation may be the primary attack, or it may be used to
initiate a more complex ambush where fighters are positioned to attack the disabled
vehicles and responding forces.

o Propaganda: JNIM has been known to issue apologies if IEDs inadvertently harm civilians,
a tactic to maintain some level of local support.

Governance and Population Control

o Objective: To establish and maintain control over territory and populations, extract resources,
and recruit new members.

e Methodology (JNIM):

o Exploitation of Grievances: Capitalize on existing ethnic tensions and feelings of
marginalization by state authorities.

o Provision of Services: Offer rudimentary justice through Sharia courts and mediate local
disputes.

o Taxation: Impose "zakat" (Islamic tax) on local populations and economic activities.

o Local Agreements: Forge alliances with local leaders and communities to secure safe
passage and intelligence.

e Methodology (ISSP):

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o Intimidation and Coercion: Use extreme violence, including public executions and
amputations, to enforce compliance with their interpretation of Islamic law.

o Forced Taxation: Levy taxes on communities under their control.

o Disruption of State Services: Actively work to dismantle state presence, including attacking

schools and government buildings.

Visualizing a Complex Web: Affiliations and
Rivalries

The following diagrams, generated using Graphviz (DOT language), illustrate the key
relationships between Salafi-jihadist groups in the Sahel.

Islamic State Al-Qaeda in the Islamic Maghreb (AQIM) Ansar Dine Katiba Macina

Al-Mourabitoun Al-Qaeda

Direct Allegiance Component Group \Component Group/Component Group Component Group llegiance

ISSP JINIM

Click to download full resolution via product page

Caption: Affiliation structure of major Salafi-jihadist groups in the Sahel.
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Caption: Primary conflict dynamics between Salafi-jihadist groups and state actors.
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Conclusion

The Salafi-jihadist landscape in the Sahel is dynamic and continues to evolve. While JNIM and
ISSP represent the most significant threats, their differing strategies and the ongoing conflict
between them present both challenges and opportunities for regional and international actors.
A nuanced understanding of their operational methodologies, recruitment drivers, and
governance models is essential for developing effective counter-terrorism and stabilization
strategies. Continued monitoring and data collection are critical to keeping pace with the
shifting dynamics of this complex and violent extremist ecosystem.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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